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Compound of Interest

Compound Name: threo-Ifenprodil hemitartrate

cat. No.: B15616709

Audience: Researchers, scientists, and drug development professionals.

Introduction: Threo-Ifenprodil hemitartrate is a selective antagonist of the N-methyl-D-
aspartate (NMDA) receptor, exhibiting high affinity for the GIuN2B (formerly NR2B) subunit.[1]
[2][3] This specificity makes it an invaluable tool in neuroscience research for differentiating
NMDA receptor subtypes and investigating their roles in physiological and pathological
processes.[4][5][6] It is widely used to study synaptic plasticity, excitotoxicity, and various
neurological disorders.[7][8] Additionally, threo-Ifenprodil is a potent agonist for sigma (o)
receptors, particularly the 02 subtype.[2][3][9] Proper dissolution and handling are critical for
obtaining reliable and reproducible experimental results. These application notes provide
detailed protocols for the preparation of threo-Ifenprodil hemitartrate solutions for in vitro and
in vivo applications.

Data Presentation
Solubility Data

The solubility of threo-Ifenprodil hemitartrate can vary slightly between batches and suppliers
due to factors like hydration. It is always recommended to consult the batch-specific Certificate
of Analysis. The data below is a summary from various sources.
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Maximum )
] Maximum
Solvent Concentration ) Notes
Concentration (mM)
(mg/mL)
Use fresh, anhydrous
DMSO as moisture
DMSO 40.05 mg/mL 100 mM[10] -
can reduce solubility.
[11]
Purge with an inert
Ethanol ~30 mg/mL[12] ~75 mM gas before capping.
[12]
Water 4 mg/mL 10 mM[10]
Aqueous solutions are
PBS (pH 7.2) ~1 mg/mL[12] ~2.5mM not recommended for
long-term storage.[12]
) ) Purge with an inert
Dimethyl formamide )
~50 mg/mL[12] ~125 mM gas before capping.

(DMF)

[12]

Molecular Weight of threo-Ifenprodil hemitartrate is ~400.5 g/mol .[1][3][12]

Storage and Stability

Storage .
Form Stability Notes
Temperature
) ) Store protected from
Crystalline Solid -20°C[12] > 4 years[12]

light.

Stock Solution in
DMSO/Ethanol

-20°C or -80°C

Up to 1 month at
-20°C[1][11], 1 year at
-80°C[11]

Aliguot to avoid
repeated freeze-thaw

cycles.[11]

Aqueous Solution

4°C

Not recommended for
more than one day.
[12]

Prepare fresh before

each experiment.
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Experimental Protocols

Protocol 1: Preparation of Stock Solutions for In Vitro
Experiments

This protocol describes the preparation of a high-concentration stock solution in an organic
solvent, typically DMSO.

Materials:

threo-Ifenprodil hemitartrate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Procedure:

Weighing: Accurately weigh the desired amount of threo-Ifenprodil hemitartrate powder in
a sterile tube.

e Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock
concentration (e.g., 100 mM). To prepare 1 mL of a 100 mM stock solution, add 1 mL of
DMSO to 40.05 mg of the compound (using MW 400.49 g/mol ).

» Dissolution: Vortex the solution vigorously. If necessary, briefly sonicate in a water bath to
ensure the compound is fully dissolved. The solution should be clear.[7]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[11] Store the aliquots at -20°C or -80°C.

Dilution for Working Solutions: For cell culture experiments, further dilute the stock solution into
your aqueous culture medium or buffer immediately before use.[12] Ensure the final
concentration of the organic solvent is low (typically <0.1%) to avoid solvent-induced cellular
toxicity.[12]
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Protocol 2: Preparation of Solutions for In Vivo
Experiments

For in vivo administration, the final formulation must be biocompatible. This often involves a co-
solvent system.

Materials:

threo-Ifenprodil hemitartrate powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween 80

Sterile Saline (0.9% NacCl) or ddH20

Example Formulation (for Intraperitoneal Injection): This formulation aims for a final vehicle
composition of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% sterile water.

e Prepare Stock Solution: First, dissolve threo-Ifenprodil hemitartrate in DMSO to create a
concentrated stock solution (e.g., 100 mg/mL).[11]

e Vehicle Preparation: To prepare 1 mL of the final working solution, follow these steps in
order: a. Add 50 pL of the 100 mg/mL DMSO stock solution to 400 puL of PEG300. b. Mix
thoroughly until the solution is clear. c. Add 50 pL of Tween 80 to the mixture and mix again
until clear. d. Add 500 pL of sterile saline or ddH20 to bring the total volume to 1 mL.[11]

¢ Administration: The mixed solution should be prepared fresh and used immediately for
optimal results.[7][11] For a 10 mg/kg dose in a 25g mouse, the final concentration would be
2.5 mg/mL for a 100 pL injection volume.[7]

Visualizations
Signaling Pathway of Ifenprodil
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Ifenprodil acts as a non-competitive allosteric inhibitor of NMDA receptors, specifically binding
to the N-terminal domain (NTD) at the interface of the GIuN1 and GIuN2B subunits.[1][6][13]
This binding stabilizes a closed conformation of the ion channel, preventing calcium (Caz*)

influx in response to glutamate and glycine binding.
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Caption: Mechanism of Ifenprodil at the NMDA receptor.

Experimental Workflow

The following diagram outlines a typical workflow for preparing and using threo-Ifenprodil
hemitartrate in a cell-based in vitro experiment.
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Solution Preparation Experiment
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Caption: General workflow for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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